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Introduction
QM-FN-SO3 is a near-infrared (NIR) fluorescent probe with aggregation-induced emission

(AIE) characteristics, designed for the in vivo detection of amyloid-β (Aβ) plaques, a key

pathological hallmark of Alzheimer's disease (AD). Its ability to penetrate the blood-brain barrier

(BBB), coupled with a high signal-to-noise ratio upon binding to Aβ aggregates, makes it a

valuable tool for preclinical research in AD mouse models.[1][2][3] These application notes

provide a detailed protocol for the preparation and intravenous administration of QM-FN-SO3 in

mice, along with recommended parameters for subsequent in vivo fluorescence imaging.

Mechanism of Action: Aggregation-Induced
Emission (AIE)
Unlike conventional fluorescent dyes that often suffer from aggregation-caused quenching

(ACQ), QM-FN-SO3 is an AIE luminogen (AIEgen). In its dispersed state in an aqueous

environment, it is non-emissive. However, upon binding to the hydrophobic pockets of Aβ

plaques, the intramolecular rotations of the QM-FN-SO3 molecules are restricted, forcing them

into a highly emissive aggregated state. This "light-up" characteristic provides a high contrast

between the Aβ plaques and the surrounding healthy tissue.[1]
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Mechanism of Aggregation-Induced Emission (AIE) of QM-FN-SO3
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Caption: AIE mechanism of QM-FN-SO3.
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Quantitative Data Summary
The following tables summarize the key quantitative parameters for the use of QM-FN-SO3 in

mice, based on published studies.

Table 1: Physicochemical and Optical Properties

Parameter Value Reference

Molecular Weight 564.65 g/mol

Excitation Max (λex) ~488 nm

Emission Max (λem) ~680 nm

Solubility
Soluble to 50 mM in DMSO

and to 20 mM in water

Table 2: Recommended Dosing and Administration

Parameter Recommendation Reference

Animal Model
APP/PS1 transgenic mice or

other AD models

Recommended Dose 2 mg/kg body weight

Administration Route Intravenous (tail vein) injection

Injection Volume 100 - 200 µL

Vehicle
DMSO/Saline mixture (e.g.,

10% DMSO in saline)
Inferred from solubility data

Experimental Protocols
Preparation of QM-FN-SO3 Injection Solution (2 mg/mL
for a 2 mg/kg dose in a 20g mouse)
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This protocol is for the preparation of a stock solution and a final injection solution of QM-FN-
SO3.

Materials:

QM-FN-SO3 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Phosphate-buffered saline (PBS) or sterile saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes

Sterile syringes and needles (27-30 G)

Procedure:

Prepare a 10 mg/mL stock solution in DMSO:

Aseptically weigh the required amount of QM-FN-SO3 powder.

Dissolve the powder in sterile DMSO to a final concentration of 10 mg/mL.

Vortex thoroughly to ensure complete dissolution. This stock solution can be stored at

-20°C for future use.

Prepare the final injection solution:

On the day of the experiment, thaw the stock solution at room temperature.

Dilute the stock solution with sterile saline to the desired final concentration. For a 2 mg/kg

dose in a 20g mouse with an injection volume of 200 µL, a final concentration of 0.2

mg/mL is required. To prepare 1 mL of this solution, mix 20 µL of the 10 mg/mL stock

solution with 980 µL of sterile saline.

Vortex the final solution gently to mix. The final DMSO concentration should be kept low

(e.g., <10%) to minimize toxicity.
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Intravenous Injection Protocol
This protocol describes the tail vein injection of QM-FN-SO3 in mice.

Materials:

Mouse restrainer

Heat lamp or warming pad

70% ethanol

Sterile gauze

Prepared QM-FN-SO3 injection solution

Insulin syringes (0.3-1.0 mL) with a 27-30 G needle

Procedure:

Animal Preparation:

Weigh the mouse to accurately calculate the injection volume based on the 2 mg/kg

dosage.

To facilitate vasodilation of the tail veins, warm the mouse under a heat lamp for a few

minutes or place its tail in warm water.

Place the mouse in a suitable restrainer.

Injection:

Swab the tail with 70% ethanol to clean the injection site and improve visualization of the

veins.

Identify one of the lateral tail veins.

Insert the needle, bevel up, into the vein at a shallow angle.
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Slowly inject the calculated volume of the QM-FN-SO3 solution. Successful injection will

be indicated by the absence of a subcutaneous bleb.

Withdraw the needle and apply gentle pressure to the injection site with sterile gauze to

prevent bleeding.

Post-injection:

Return the mouse to its cage and monitor for any adverse reactions.

In Vivo Fluorescence Imaging Protocol
This protocol outlines the procedure for acquiring fluorescence images of the mouse brain after

QM-FN-SO3 injection.

Materials:

In vivo imaging system (e.g., IVIS Spectrum)

Anesthesia system (e.g., isoflurane)

Procedure:

Imaging Setup:

Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1.5-2% for

maintenance).

Place the anesthetized mouse in the imaging chamber of the in vivo imaging system.

Image Acquisition:

Imaging can be performed at various time points post-injection to monitor the kinetics of

the probe. Peak signal in the brain is typically observed around 20-30 minutes post-

injection.

Set the imaging parameters as follows:

Excitation Filter: ~480 nm (or a suitable filter for exciting near 488 nm)
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Emission Filter: ~680 nm (or a long-pass filter that captures this emission)

Exposure Time: Use the auto-exposure setting to optimize the signal-to-noise ratio, or

set manually (e.g., 1-5 seconds).

Binning: Medium to high.

f/stop: Low (e.g., f/1 or f/2) to maximize light collection.

Data Analysis:

Acquire images and analyze the fluorescence intensity in the brain region of interest

(ROI).

Compare the signal from AD model mice with that from wild-type control mice. A

significantly higher signal is expected in the AD mice.

Workflow and Logical Relationships

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Animal Procedure

Imaging & Analysis

Prepare 10 mg/mL
QM-FN-SO3 Stock in DMSO

Prepare 0.2 mg/mL
Injection Solution in Saline

Weigh Mouse

Inject 2 mg/kg QM-FN-SO3
(Tail Vein)

Warm Mouse (Tail Vein Dilation)

Anesthetize Mouse
(Isoflurane)

Wait 20-30 min

In Vivo Fluorescence Imaging
(20-30 min post-injection)

Analyze Fluorescence
Intensity in Brain ROI

Click to download full resolution via product page

Caption: Experimental workflow for QM-FN-SO3 injection and imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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